Cas no 685513-92-2 (methyl 4-fluoro-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine-5-carboxylate)

Methyl 4-fluoro-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine-5-carboxylate is a fluorinated pyrrolopyridine derivative featuring a tris(isopropyl)silyl (TIPS) protecting group at the 1-position and a methyl ester at the 5-position. The TIPS group enhances steric protection, improving stability during synthetic transformations, while the fluorine substituent modulates electronic properties, making it valuable in medicinal chemistry and materials science. The methyl ester offers versatility for further functionalization, such as hydrolysis or amidation. This compound is particularly useful in the synthesis of complex heterocycles, serving as an intermediate in the development of pharmaceuticals or optoelectronic materials. Its well-defined structure ensures reproducibility in research applications.
methyl 4-fluoro-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine-5-carboxylate structure
685513-92-2 structure
Product Name:methyl 4-fluoro-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine-5-carboxylate
CAS No:685513-92-2
MF:C18H27FN2O2Si
MW:350.503089189529
MDL:MFCD11616413
CID:832958
PubChem ID:11187228
Update Time:2025-05-21

methyl 4-fluoro-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 4-fluoro-1-[tris(1-methylethyl)silyl]-, methyl ester
    • Methyl 4-fluoro-1-(triisopropylsilanyl)-7-azaindole-5-carboxylate
    • methyl 4-fluoro-1-tri(propan-2-yl)silylpyrrolo[2,3-b]pyridine-5-carboxylate
    • 4-FLUORO-1-[TRIS(1-METHYLETHYL)SILYL]-1H-PYRROLO[2,3-B]PYRIDINE-5-CARBOXYLIC ACID METHYL ESTER
    • methyl 4-fluoro-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine-5-carboxylate
    • AKOS025403841
    • METHYL4-FLUORO-1-(TRIISOPROPYLSILANYL)-7-AZAINDOLE-5-CARBOXYLATE
    • P11170
    • AS-50812
    • Methyl 4-fluoro-1-[tri(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine-5-carboxylate
    • CS-0004168
    • PB34632
    • MFCD11616413
    • DTXSID80458161
    • 685513-92-2
    • METHYL 4-FLUORO-1-(TRIISOPROPYLSILYL)PYRROLO[2,3-B]PYRIDINE-5-CARBOXYLATE
    • MDL: MFCD11616413
    • Inchi: 1S/C18H27FN2O2Si/c1-11(2)24(12(3)4,13(5)6)21-9-8-14-16(19)15(18(22)23-7)10-20-17(14)21/h8-13H,1-7H3
    • InChI Key: XZCYLQFNGHAFPO-UHFFFAOYSA-N
    • SMILES: [Si](C(C)C)(C(C)C)(C(C)C)N1C=CC2=C(C(C(=O)OC)=CN=C12)F

Computed Properties

  • Exact Mass: 350.18300
  • Monoisotopic Mass: 350.18258280g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 437
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • Density: 1.09
  • Boiling Point: 362.6°C at 760 mmHg
  • Flash Point: 173.1°C
  • Refractive Index: 1.519
  • PSA: 44.12000
  • LogP: 4.98560

methyl 4-fluoro-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine-5-carboxylate Pricemore >>

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methyl 4-fluoro-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine-5-carboxylate Related Literature

Additional information on methyl 4-fluoro-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine-5-carboxylate

Methyl 4-Fluoro-1-[Tris(Propan-2-Yl)Silyl]-1H-Pyrrolo[2,3-b]Pyridine-5-Carboxylate (CAS No: 685513-92-2)

Methyl 4-fluoro-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine-5-carboxylate is a highly specialized organic compound with the CAS registry number 685513-92-2. This compound belongs to the class of pyrrolopyridines, which are heterocyclic aromatic compounds with significant applications in drug discovery and materials science. The structure of this compound is characterized by a pyrrolo[2,3-b]pyridine core, a fluorine substituent at the 4-position, a tris(propan-2-yl)silyl group at the 1-position, and a methyl ester group at the 5-position. These structural features make it a unique molecule with potential applications in various fields.

The synthesis of methyl 4-fluoro-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine-5-carboxylate involves advanced organic chemistry techniques. The tris(propan-2-yl)silyl group is introduced to protect the pyrrolopyridine core during the synthesis process. This protective group is known for its stability under various reaction conditions, making it ideal for multi-step synthesis workflows. The fluorine substituent at the 4-position adds electronic diversity to the molecule, potentially influencing its reactivity and biological activity.

Recent studies have highlighted the importance of pyrrolopyridines in medicinal chemistry due to their ability to modulate various biological targets. For instance, methyl 4-fluoro derivatives have shown promise in inhibiting kinase enzymes, which are critical in cancer signaling pathways. The presence of the tris(propan-2-yl)silyl group enhances the molecule's stability and solubility, making it a favorable candidate for pharmacological studies.

In addition to its biological applications, methyl 4-fluoro derivatives are also being explored in materials science for their potential use in optoelectronic devices. The aromaticity and conjugation within the pyrrolopyridine core contribute to its electronic properties, making it a candidate for applications in organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have reported that substituents like fluorine and silyl groups can fine-tune the electronic characteristics of these compounds, enhancing their performance in such devices.

The CAS number 685513-92-2 serves as a unique identifier for this compound in scientific databases and literature. This ensures that researchers worldwide can reference and cite this compound accurately in their work. The combination of its structural complexity and functional groups makes it a valuable tool in both academic and industrial research settings.

Furthermore, advancements in computational chemistry have enabled detailed studies of methyl 4-fluoro derivatives at the molecular level. Quantum mechanical calculations have provided insights into the electronic structure and reactivity of this compound, aiding in its optimization for specific applications. Such computational approaches are increasingly being integrated with experimental studies to accelerate drug discovery and material development processes.

In conclusion, methyl 4-fluoro derivatives, particularly methyl 4-fluoro-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine-5-carboxylate (CAS No: 685513-92)

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